Cas no 19040-66-5 (4-ethyl-7,8-dihydroxy-2H-chromen-2-one)

4-Ethyl-7,8-dihydroxy-2H-chromen-2-one is a synthetic coumarin derivative characterized by its ethyl substitution at the 4-position and dihydroxy functional groups at the 7- and 8-positions. This structural configuration enhances its reactivity and potential as an intermediate in organic synthesis, particularly for constructing pharmacologically active compounds. The presence of hydroxyl groups improves solubility in polar solvents and facilitates further functionalization. Its stability under controlled conditions makes it suitable for applications in medicinal chemistry and material science. The compound's well-defined structure allows for precise modifications, enabling researchers to explore its utility in developing antioxidants, enzyme inhibitors, or fluorescent probes. Proper handling is advised due to its potential sensitivity to light and oxidation.
4-ethyl-7,8-dihydroxy-2H-chromen-2-one structure
19040-66-5 structure
Product Name:4-ethyl-7,8-dihydroxy-2H-chromen-2-one
CAS No:19040-66-5
MF:C11H10O4
MW:206.194703578949
MDL:MFCD05997310
CID:4627910
PubChem ID:5428526
Update Time:2025-06-09

4-ethyl-7,8-dihydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-7,8-dihydroxy-2H-chromen-2-one
    • 4-ethyl-7,8-dihydroxychromen-2-one
    • HMS1598I20
    • BBL030435
    • STL372188
    • ST50326828
    • 2H-1-benzopyran-2-one, 4-ethyl-7,8-dihydroxy-
    • MDL： MFCD05997310
    • Inchi： 1S/C11H10O4/c1-2-6-5-9(13)15-11-7(6)3-4-8(12)10(11)14/h3-5,12,14H,2H2,1H3
    • InChI Key： HQQDEMPEVPICJD-UHFFFAOYSA-N
    • SMILES： O1C(C=C(CC)C2C=CC(=C(C1=2)O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 297
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.8

4-ethyl-7,8-dihydroxy-2H-chromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB417073-500 mg
4-Ethyl-7,8-dihydroxy-2H-chromen-2-one
 19040-66-5
500MG
 €195.40 2023-02-19
abcr
AB417073-1 g
4-Ethyl-7,8-dihydroxy-2H-chromen-2-one
 19040-66-5
1g
 €239.00 2023-06-16
TRC
E260470-250mg
4-Ethyl-7,8-dihydroxy-2H-chromen-2-one
 19040-66-5
250mg
 $ 185.00 2022-06-05
TRC
E260470-500mg
4-Ethyl-7,8-dihydroxy-2H-chromen-2-one
 19040-66-5
500mg
 $ 300.00 2022-06-05
TRC
E260470-1000mg
4-Ethyl-7,8-dihydroxy-2H-chromen-2-one
 19040-66-5
1g
 $ 480.00 2022-06-05
Enamine
EN300-302548-0.05g
4-ethyl-7,8-dihydroxy-2H-chromen-2-one
 19040-66-5 95.0%
0.05g
 $54.0 2025-02-19
Enamine
EN300-302548-0.1g
4-ethyl-7,8-dihydroxy-2H-chromen-2-one
 19040-66-5 95.0%
0.1g
 $80.0 2025-02-19
Enamine
EN300-302548-0.25g
4-ethyl-7,8-dihydroxy-2H-chromen-2-one
 19040-66-5 95.0%
0.25g
 $113.0 2025-02-19
Enamine
EN300-302548-0.5g
4-ethyl-7,8-dihydroxy-2H-chromen-2-one
 19040-66-5 95.0%
0.5g
 $180.0 2025-02-19
Enamine
EN300-302548-1.0g
4-ethyl-7,8-dihydroxy-2H-chromen-2-one
 19040-66-5 95.0%
1.0g
 $230.0 2025-02-19

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